Cas no 1342529-49-0 (4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1342529-49-0
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 5168875
• PubChem ID: 62810402
• Update Time: 2025-06-29

4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 4-fluoro-3-methyl-N-(thiadiazol-4-ylmethyl)aniline
• 4-FLUORO-3-METHYL-N-(1,2,3-THIADIAZOL-4-YLMETHYL)ANILINE
• Z1021300254
• n-((1,2,3-Thiadiazol-4-yl)methyl)-4-fluoro-3-methylaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(4-fluoro-3-methylphenyl)-
• 4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H10FN3S/c1-7-4-8(2-3-10(7)11)12-5-9-6-15-14-13-9/h2-4,6,12H,5H2,1H3
• InChI Key： IFTCXDCMXJAXFE-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2=CC=C(C(C)=C2)F)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Additional information on 4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

Professional Introduction to 4-Fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline (CAS No. 1342529-49-0)

4-Fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1342529-49-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a fluoro substituent, a methyl group, and a 1,2,3-thiadiazol-4-yl moiety, which contribute to its distinct chemical behavior and biological activity.

The presence of the fluoro atom is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. In recent years, the incorporation of fluorine into pharmaceutical molecules has become a cornerstone of drug design, leading to the development of numerous successful therapeutics. The methyl group in 4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline further influences its reactivity and interactions with biological systems, potentially modulating its pharmacokinetic and pharmacodynamic properties.

The core structure of this compound, the 1,2,3-thiadiazol-4-yl group, is a heterocyclic ring system that has been extensively studied for its biological activity. Thiadiazole derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and antiviral properties. The specific arrangement of atoms within the thiadiazole ring contributes to its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemistry innovation.

In the context of contemporary research, 4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline has been explored for its potential in addressing various therapeutic challenges. Recent studies have highlighted its utility in the development of novel antimicrobial agents, where the combination of fluoro and thiadiazole moieties provides a robust framework for combating resistant bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a promising candidate for further investigation.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. 4-fluoro-3-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline exhibits properties that make it a suitable candidate for such applications. Its molecular structure allows for selective binding to biological targets while minimizing off-target effects, which is crucial for achieving therapeutic efficacy and safety.

2,³-thiadiazol^-4-yl)methylaniline interacts with biological targets at the molecular level. These studies provide valuable insights into optimizing drug design and improving therapeutic outcomes.

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